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Compound of Interest

Compound Name: SM19712 free acid

Cat. No.: B10774043

Application Notes and Protocols: SM19712 Free
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

SM19712 is a potent, non-peptidic inhibitor of Endothelin-Converting Enzyme (ECE), a key
metalloprotease in the endothelin (ET) signaling pathway. By blocking the conversion of the
inactive precursor "big endothelin” into the biologically active vasoconstrictor endothelin-1 (ET-
1), SM19712 serves as a valuable tool for investigating the physiological and pathological roles
of the endothelin system. These application notes provide detailed protocols for the preparation
and storage of SM19712 free acid stock solutions to ensure reproducible and reliable
experimental outcomes.

Physicochemical and Biological Properties

A comprehensive summary of the quantitative data for SM19712 free acid is presented in the
table below for easy reference.
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Property Value Source

4-Chloro-N-[[(4-cyano-1-
henyl-1H-pyrazol-5-

Chemical Name P y by N/A
yl)amino]carbonyl]benzenesulf
onamide

Molecular Formula C18H14CIN503S [1]

Molar Mass 415.86 g/mol Calculated

CAS Number 194542-49-9 [1]

_ _ o Inhibitor of nonpeptide

Biological Activity ) ) [1]
endothelin converting enzyme

Recommended Storage -20°C [1]

Signaling Pathway of Endothelin-Converting

Enzyme (ECE)

SM19712 free acid exerts its inhibitory effect on the Endothelin-Converting Enzyme (ECE).

The diagram below illustrates the canonical endothelin signaling pathway, highlighting the role

of ECE.

Precursor Processing

Furin-like

Prepro-Endothelin PIOLEdSes Big Endothelin

w nhibition

Activation

Cleavage . -
ECE1 8 SEENER) | Binding
(Active)

Receptor Binding & Downstream Signaling

(ET-A, ET-B) (e.g., Vasoconstriction, Cell Proliferatio

Endothelin Receptors. Downstream Signaling )
n)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://immunomart.com/product/sm19712-free-acid/
https://immunomart.com/product/sm19712-free-acid/
https://immunomart.com/product/sm19712-free-acid/
https://immunomart.com/product/sm19712-free-acid/
https://www.benchchem.com/product/b10774043?utm_src=pdf-body
https://www.benchchem.com/product/b10774043?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Caption: Endothelin-Converting Enzyme (ECE) signaling pathway and the inhibitory action of
SM19712.

Experimental Protocols
Preparation of SM19712 Free Acid Stock Solution

Objective: To prepare a high-concentration stock solution of SM19712 free acid for use in
various biological assays.

Materials:

e SM19712 free acid powder

Dimethyl sulfoxide (DMSO), anhydrous (ACS grade or higher)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol:

Determine the Desired Stock Concentration: Based on experimental needs, decide on the
final concentration of the stock solution (e.g., 10 mM).

o Calculate the Required Mass: Use the following formula to calculate the mass of SM19712
free acid needed: Mass (mg) = Desired Concentration (mM) * Molar Mass ( g/mol ) * Volume
(mL) / 1000 Example for a 10 mM stock in 1 mL: Mass (mg) = 10 mM * 415.86 g/mol * 1 mL /
1000 = 4.16 mg

» Weighing the Compound: Carefully weigh the calculated amount of SM19712 free acid
powder using an analytical balance in a chemical fume hood.

o Dissolution:
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o Add the weighed SM19712 free acid to a sterile vial.
o Add the calculated volume of anhydrous DMSO.

o Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a water bath (37°C) may aid in dissolution if necessary. Visually inspect the
solution to ensure no particulates are present.

o Note: As specific solubility data for SM19712 free acid in DMSO is not widely published, it
is recommended to perform a small-scale solubility test first to ensure the desired
concentration is achievable.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile, tightly sealed vials or tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for long-term storage.[1]

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical workflow for preparing the SM19712 free acid stock
solution.
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Caption: Workflow for the preparation of SM19712 free acid stock solution.

Guidelines for Use in Cell-Based Assays
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When using the SM19712 free acid DMSO stock solution in aqueous cell culture media, it is
crucial to avoid precipitation of the compound.

o Serial Dilutions: It is recommended to perform initial serial dilutions of the DMSO stock
solution in DMSO to lower the concentration before adding it to the final aqueous medium.

» Final DMSO Concentration: The final concentration of DMSO in the cell culture medium
should be kept as low as possible, typically not exceeding 0.5%, to minimize solvent-induced
cytotoxicity. Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Safety Precautions
e SM19712 free acid is for research use only.
» Handle the compound in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these application notes and protocols, researchers can ensure the proper
preparation and storage of SM19712 free acid stock solutions, leading to more accurate and
reproducible experimental results in the study of the endothelin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10774043#sm19712-free-acid-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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